Cas no 16588-73-1 (Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-)

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- structure
16588-73-1 structure
Product Name:Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-
CAS No:16588-73-1
MF:C8H3F3N2O3
MW:232.116232156754
CID:121751
PubChem ID:5083975
Update Time:2025-04-18

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-
    • 1-isocyanato-4-nitro-2-(trifluoromethyl)benzene
    • 4-Nitro-2-trifluormethyl-phenylisocyanat
    • 4-nitro-2-trifluoromethylphenyl isocyanate
    • 4-NITRO-2-(TRIFLUOROMETHYL)PHENYL ISOCY&
    • SCHEMBL2976028
    • 4-Nitro-2-(trifluoromethyl)phenyl isocy
    • DTXSID50408158
    • starbld0001033
    • J-010236
    • 16588-73-1
    • 4-Nitro-2-(trifluoromethyl)phenyl isocyanate
    • Benzene, 1-isocyanato-4-nitro-2-(trifluoromethyl)-
    • 4-Nitro-2-(trifluoromethyl)phenylisocyanate
    • Inchi： 1S/C8H3F3N2O3/c9-8(10,11)6-3-5(13(15)16)1-2-7(6)12-4-14/h1-3H
    • InChI Key： FWBGKEPRECQBTL-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CC=1N=C=O)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 232.01000
  • Monoisotopic Mass: 232.00957645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.509 g/mL at 25 °C(lit.)
  • Boiling Point: 255-256 °C(lit.)
  • Flash Point: 111 °F
  • Refractive Index: n20/D 1.5370(lit.)
  • PSA: 75.25000
  • LogP: 3.10410
  • Solubility: Not determined

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Security Information

  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-20/21/22-36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R10; R20/21/22; R36/37/38

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Pricemore >>

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